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Compound of Interest

Compound Name: 2,6-Dimethyl-3-nitropyridine

Cat. No.: B099991 Get Quote

An In-depth Technical Guide on the Physicochemical Data of 2,6-Dimethyl-3-nitropyridine
(CAS 15513-52-7)

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the physicochemical properties,

experimental protocols, and safety information for the chemical compound identified by CAS

number 15513-52-7, 2,6-Dimethyl-3-nitropyridine. The data is compiled from various

chemical suppliers and safety data sheets to serve as a foundational resource for laboratory

and research applications.

Compound Identification
The compound with CAS number 15513-52-7 is chemically known as 2,6-Dimethyl-3-
nitropyridine. Its fundamental identifiers are summarized below.
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Identifier Value Source

CAS Number 15513-52-7 [1][2][3]

Chemical Name 2,6-Dimethyl-3-nitropyridine [1][4][5]

Synonyms 3-Nitro-2,6-lutidine [6]

Molecular Formula C₇H₈N₂O₂ [1][6][7]

Molecular Weight 152.15 g/mol [1][6][7]

EINECS Number 239-543-5 [1]

Physicochemical Data
The following table summarizes the key physicochemical properties of 2,6-Dimethyl-3-
nitropyridine. Data is aggregated from multiple sources, and ranges are provided where

variations exist.
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Property Value Conditions / Notes Source

Physical Form Solid, Powder At 20°C [1][2][4][8]

Appearance Off-white to tan [2][4][5][8]

Melting Point 26 - 38 °C

Multiple ranges

reported (e.g., 26-

31°C, 32-38°C)

[1][2][4][5][8][9]

Boiling Point 105 °C At 10 mmHg [5][7][8][10]

235.4 °C At 760 mmHg [4][11]

Flash Point 37.78 °C (100 °F) Closed cup [1][2][7][8]

Density 1.45 g/cm³ [4][7][8]

Vapor Pressure 0.0293 mmHg At 25°C [4][8]

Refractive Index 1.551 [4][8]

Solubility Soluble in Methanol [5]

No data available for

water
[9]

Purity 95% - 99%
Varies by supplier

(GC, HPLC)
[1][6][9]

Experimental Protocols
While specific experimental data for this compound's determination is proprietary to the

suppliers, this section outlines standard methodologies for measuring the key properties listed

above.

Melting Point Determination (Capillary Method)
Principle: This method determines the temperature at which the solid phase of a substance

transitions to the liquid phase. The melting range (from initial to complete melting) provides

an indication of purity.
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Apparatus: Melting point apparatus (e.g., Thomas-Hoover or similar), capillary tubes (sealed

at one end), thermometer.

Procedure:

A small, finely powdered sample of 2,6-Dimethyl-3-nitropyridine is packed into a

capillary tube to a height of 2-3 mm.

The tube is placed in the heating block of the melting point apparatus.

The sample is heated at a controlled rate (e.g., 1-2 °C per minute) near the expected

melting point.

The temperature at which the first drop of liquid appears is recorded as the start of the

melting range.

The temperature at which the entire sample becomes a clear liquid is recorded as the end

of the range.

Boiling Point Determination (at Reduced Pressure)
Principle: The boiling point is the temperature at which a liquid's vapor pressure equals the

external pressure. For substances that may decompose at atmospheric pressure, the boiling

point is determined under vacuum.

Apparatus: Distillation flask, condenser, receiving flask, vacuum pump, manometer, heating

mantle, thermometer.

Procedure:

The sample is placed in the distillation flask with boiling chips.

The apparatus is assembled and connected to a vacuum pump, with a manometer to

measure the system pressure.

The system is evacuated to the desired pressure (e.g., 10 mmHg).[5][7][8][10]

The flask is gently heated until the liquid boils and a stable reflux is observed.
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The temperature of the vapor distilling into the condenser is recorded. This temperature is

the boiling point at that specific pressure.

Workflow and Process Visualization
The following diagram illustrates a standard workflow for the physicochemical characterization

of a chemical compound like 2,6-Dimethyl-3-nitropyridine.
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Physicochemical Characterization Workflow for a Chemical Compound.

Safety and Handling
2,6-Dimethyl-3-nitropyridine is classified as a flammable solid and requires careful handling.
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Hazard Classification: Flammable Solid, Hazard Class 4.1.[1][3] It is also reported to be

irritating to the eyes, respiratory system, and skin.[8]

Handling Precautions:

Use in a well-ventilated area or under a fume hood.[2]

Keep away from heat, sparks, and open flames.[2][8]

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat.[2]

Ground/bond container and receiving equipment to prevent static discharge.[2]

Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.[1][8] It should

be stored in a designated flammables area.[4][7][11]

First Aid:

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes.[2]

Skin Contact: Wash off immediately with soap and plenty of water.[2]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[2]

This guide is intended for informational purposes for trained professionals. Always consult the

most current Safety Data Sheet (SDS) from your supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.calpaclab.com/2-6-dimethyl-3-nitropyridine-25g-each/spc-tci-n0997-25g
https://www.molbase.com/supplier/785498-product-7330535.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4222329.htm
https://www.fishersci.co.uk/shop/products/3-nitro-2-6-lutidine-99-thermo-scientific/10068751
https://www.fishersci.co.uk/shop/products/3-nitro-2-6-lutidine-99-thermo-scientific/10068751
http://www.acrospharma.co.kr/26-dimethyl-3-nitropyridine-p14622.aspx
https://www.chembk.com/en/chem/15513-52-7
https://aksci.com/sds/X8148_SDS.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H54-1-V0.pdf
https://www.molbase.com/supplier/788078-product-5677234.html
https://www.benchchem.com/product/b099991#cas-number-15513-52-7-physicochemical-data
https://www.benchchem.com/product/b099991#cas-number-15513-52-7-physicochemical-data
https://www.benchchem.com/product/b099991#cas-number-15513-52-7-physicochemical-data
https://www.benchchem.com/product/b099991#cas-number-15513-52-7-physicochemical-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b099991?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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